![molecular formula C17H14N4O3S2 B2438056 N-[3-(furan-2-ylmethylamino)quinoxalin-2-yl]thiophene-2-sulfonamide CAS No. 714919-95-6](/img/structure/B2438056.png)
N-[3-(furan-2-ylmethylamino)quinoxalin-2-yl]thiophene-2-sulfonamide
Description
N-[3-(furan-2-ylmethylamino)quinoxalin-2-yl]thiophene-2-sulfonamide, also known as FQ, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FQ belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities. In
Scientific Research Applications
- Mechanism of Action : Furan derivatives exhibit activity against both gram-positive and gram-negative bacteria. Their mode of action may involve disrupting essential cellular processes, inhibiting bacterial growth, or interfering with specific enzymes .
- Structural Prospects : Due to the diverse synthetic methods available for furan derivatives and their structural versatility, researchers can explore various modifications to enhance antibacterial efficacy. These modifications include substituents on the furan ring, which can influence biological activity .
Cytotoxicity and Anticancer Potential
Beyond antibacterial properties, furan derivatives have demonstrated other therapeutic advantages, including anticancer effects. Although specific studies on N-(3-{[(furan-2-yl)methyl]amino}quinoxalin-2-yl)thiophene-2-sulfonamide are limited, the broader class of furans has shown promise in cancer research:
- Cytotoxic Effects : Researchers have investigated the cytotoxic effects of furan-containing compounds against various cancer cell lines. These studies aim to understand their potential as chemotherapeutic agents .
- Anticancer Mechanisms : Furan derivatives may interfere with cancer cell proliferation, apoptosis pathways, or angiogenesis. Further research is needed to explore the specific mechanisms involved .
Urease Inhibition
Urease inhibitors play a role in managing conditions related to urea metabolism. While not directly related to N-(3-{[(furan-2-yl)methyl]amino}quinoxalin-2-yl)thiophene-2-sulfonamide, the broader field of furan derivatives has been investigated for urease inhibition:
- Electron-Withdrawing Groups : Researchers have explored the impact of substituents (such as nitro and chloro groups) on furan derivatives. High electron-withdrawing effects (e.g., nitro groups) may enhance urease inhibition .
properties
IUPAC Name |
N-[3-(furan-2-ylmethylamino)quinoxalin-2-yl]thiophene-2-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4O3S2/c22-26(23,15-8-4-10-25-15)21-17-16(18-11-12-5-3-9-24-12)19-13-6-1-2-7-14(13)20-17/h1-10H,11H2,(H,18,19)(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCEVZWSXSWVMCX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(C(=N2)NS(=O)(=O)C3=CC=CS3)NCC4=CC=CO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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